2-allyl-6-ethoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol

• IUPAC Name: 2-ethoxy-6-prop-2-enyl-4-[(E)-1,2,4-triazol-4-yliminomethyl]phenol
• InChI: InChI=1S/C14H16N4O2/c1-3-5-12-6-11(7-13(14(12)19)20-4-2)8-17-18-9-15-16-10-18/h3,6-10,19H,1,4-5H2,2H3/b17-8+
• InChI Key: AMJMAOYRGJLIFG-CAOOACKPSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1O)CC=C)C=NN2C=NN=C2
• Isomeric SMILES: CCOC1=CC(=CC(=C1O)CC=C)/C=N/N2C=NN=C2
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

2-allyl-6-ethoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-allyl-6-ethoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol is not yet fully understood. However, it has been suggested that the compound may inhibit the growth of microorganisms by disrupting the cell membrane or by inhibiting the synthesis of essential cellular components.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity and has no significant adverse effects on the liver and kidney functions. It has also been found to possess antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-allyl-6-ethoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol in lab experiments is its broad-spectrum antimicrobial activity, making it a potential candidate for the development of new antibiotics. However, one of the limitations is its relatively low solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of 2-allyl-6-ethoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol. One of the potential directions is the investigation of its antitumor activity and its potential use in the development of anticancer drugs. Another direction is the modification of the compound to improve its water solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising antimicrobial and antitumor activity. Its low toxicity and antioxidant properties make it a potential candidate for the development of new drugs. However, further studies are needed to fully understand its mechanism of action and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of 2-allyl-6-ethoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol involves the reaction of 2-allyl-6-ethoxyphenol with 4-amino-1,2,4-triazole in the presence of formaldehyde. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified through recrystallization.

Scientific Research Applications

2-allyl-6-ethoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenol has been extensively studied for its potential applications in various fields. It has been found to exhibit significant antimicrobial activity against various bacterial and fungal strains. Additionally, it has been shown to possess antitumor activity, making it a potential candidate for the development of anticancer drugs.